2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene
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Overview
Description
2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene is an organic compound with the molecular formula C14H15BrO2 and a molecular weight of 295.17 g/mol . This compound is characterized by a bromine atom attached to the naphthalene ring, which is further substituted with a 1-methoxypropan-2-yl group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene typically involves the bromination of 6-((1-methoxypropan-2-yl)oxy)naphthalene. This can be achieved using bromine or other brominating agents under controlled conditions to ensure selective bromination at the desired position .
Industrial Production Methods
Industrial production methods for this compound are not extensively documented. the synthesis likely involves large-scale bromination reactions, followed by purification processes such as recrystallization or chromatography to obtain the desired product with high purity .
Chemical Reactions Analysis
Types of Reactions
2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be replaced by other nucleophiles in substitution reactions.
Oxidation and Reduction:
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.
Oxidation and Reduction:
Major Products Formed
The major products formed from substitution reactions depend on the nucleophile used. For example, using an amine as a nucleophile would result in the formation of an amine-substituted naphthalene derivative .
Scientific Research Applications
2-Bromo-6-((1-methoxypropan-2-yl)oxy)naphthalene has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology and Medicine:
Industry: It can be used in the production of specialty chemicals and materials.
Mechanism of Action
Comparison with Similar Compounds
Similar Compounds
2-Bromo-6-methoxynaphthalene: This compound is similar in structure but lacks the 1-methoxypropan-2-yl group.
6-Bromo-2-methoxynaphthalene: Another similar compound with a different substitution pattern on the naphthalene ring.
Properties
Molecular Formula |
C14H15BrO2 |
---|---|
Molecular Weight |
295.17 g/mol |
IUPAC Name |
2-bromo-6-(1-methoxypropan-2-yloxy)naphthalene |
InChI |
InChI=1S/C14H15BrO2/c1-10(9-16-2)17-14-6-4-11-7-13(15)5-3-12(11)8-14/h3-8,10H,9H2,1-2H3 |
InChI Key |
AVFKZJVHGPYXMX-UHFFFAOYSA-N |
Canonical SMILES |
CC(COC)OC1=CC2=C(C=C1)C=C(C=C2)Br |
Origin of Product |
United States |
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